Cas no 2138561-99-4 (3-butyl-3-methylpiperidin-2-one)

• Product Name: 3-butyl-3-methylpiperidin-2-one
• CAS No: 2138561-99-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6526305
• PubChem ID: 154987538
• Update Time: 2025-05-20

3-butyl-3-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-butyl-3-methylpiperidin-2-one
• SCHEMBL22213505
• EN300-1197979
• 2138561-99-4

• Inchi： 1S/C10H19NO/c1-3-4-6-10(2)7-5-8-11-9(10)12/h3-8H2,1-2H3,(H,11,12)
• InChI Key： OGZBMYHLFOYEFA-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCCC)CCCN1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-butyl-3-methylpiperidin-2-one

Exploring the Potential of 3-Butyl-3-Methylpiperidin-2-One (CAS No. 2138561-99-4): A Versatile Chemical Compound

In the realm of organic chemistry, 3-butyl-3-methylpiperidin-2-one (CAS No. 2138561-99-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This piperidine derivative belongs to the class of cyclic amides, which are widely studied for their diverse chemical behavior and utility in various industries. Researchers and manufacturers are increasingly focusing on this compound as a potential intermediate in pharmaceutical synthesis, agrochemical formulations, and specialty chemical production.

The molecular structure of 3-butyl-3-methylpiperidin-2-one features a six-membered piperidine ring with a ketone functional group at position 2, along with butyl and methyl substituents at position 3. This specific arrangement contributes to its chemical stability and reactivity profile, making it particularly valuable for synthetic applications. The presence of both alkyl groups influences the compound's lipophilicity and steric properties, factors that are crucial when considering its potential biological activity or material compatibility.

Recent scientific literature highlights the growing importance of piperidine derivatives like 3-butyl-3-methylpiperidin-2-one in drug discovery programs. The pharmaceutical industry has shown particular interest in such compounds as potential bioactive scaffolds or pharmacophores. While the specific therapeutic applications of this compound are still under investigation, its structural similarity to known bioactive molecules suggests potential in areas such as neurological research and metabolic disorder studies. Researchers are exploring its possible role in modulating various biological targets, though extensive clinical validation would be required for any medical applications.

From a synthetic chemistry perspective, 3-butyl-3-methylpiperidin-2-one (CAS 2138561-99-4) serves as a valuable building block for more complex molecular architectures. Its ketone functionality allows for various chemical transformations, including reduction to corresponding alcohols or reaction with nucleophiles. The compound's stability under normal conditions makes it suitable for use in multi-step synthetic sequences, a feature highly valued in both academic and industrial research settings.

The material science field has also taken notice of 3-butyl-3-methylpiperidin-2-one due to its potential applications in polymer chemistry. As a cyclic amide monomer, it could potentially participate in polymerization reactions to create novel polymeric materials with specific thermal or mechanical properties. Researchers are investigating its possible incorporation into specialty polymers that might exhibit unique characteristics such as enhanced flexibility or chemical resistance.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes to compounds like 3-butyl-3-methylpiperidin-2-one. Current research focuses on optimizing production methods to minimize waste generation and energy consumption while maintaining high yields and purity. This aligns with broader industry trends toward environmentally friendly chemical processes and sustainable manufacturing practices.

Quality control and analytical characterization are crucial aspects when working with 3-butyl-3-methylpiperidin-2-one. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These methods ensure that the material meets the stringent requirements of research and industrial applications, where consistency and reproducibility are paramount.

The commercial availability of 3-butyl-3-methylpiperidin-2-one (CAS 2138561-99-4) has expanded in recent years to meet growing demand from research institutions and chemical manufacturers. Suppliers typically offer the compound in various quantities and purity grades, from laboratory-scale amounts to bulk quantities for industrial use. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.

Safety considerations for handling 3-butyl-3-methylpiperidin-2-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this chemical. Proper ventilation and avoidance of ignition sources are standard precautions that should be observed in any chemical handling scenario.

Looking toward the future, research directions for 3-butyl-3-methylpiperidin-2-one may include exploration of its potential in catalysis, material science, and medicinal chemistry. The compound's versatility as a synthetic intermediate positions it well for diverse applications across multiple scientific disciplines. As synthetic methodologies continue to advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.

For researchers and industry professionals seeking detailed technical information about 3-butyl-3-methylpiperidin-2-one (CAS 2138561-99-4, comprehensive resources including spectral data, physical properties, and synthetic protocols are increasingly available through scientific databases and chemical supplier catalogs. These resources facilitate informed decision-making regarding the compound's potential applications in various research and development projects.